![molecular formula C14H16N6 B7627728 4-N-[1-(2-methylphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine](/img/structure/B7627728.png)
4-N-[1-(2-methylphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
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Overview
Description
4-N-[1-(2-methylphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as MP-124 and has been found to have promising effects on various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 4-N-[1-(2-methylphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is not fully understood. However, it is believed to act on various biochemical and physiological processes, including:
1. Modulation of neurotransmitters: MP-124 has been found to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine.
2. Inhibition of inflammatory mediators: MP-124 has been found to inhibit the production of various inflammatory mediators, including prostaglandins and cytokines.
3. Inhibition of cancer cell growth: MP-124 has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include:
1. Protection against oxidative stress: MP-124 has been found to protect against oxidative stress by increasing the activity of antioxidant enzymes.
2. Modulation of immune response: MP-124 has been found to modulate immune response by inhibiting the production of inflammatory mediators.
3. Improvement of cognitive function: MP-124 has been found to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 4-N-[1-(2-methylphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine in lab experiments include:
1. High potency: MP-124 has been found to be a highly potent compound, making it useful for studying various biochemical and physiological processes.
2. Versatility: MP-124 has been found to have multiple therapeutic applications, making it useful for studying various diseases and conditions.
The limitations of using this compound in lab experiments include:
1. Limited availability: MP-124 is not widely available, making it difficult to obtain for lab experiments.
2. Lack of clinical data: Despite promising results in animal models, there is limited clinical data on the safety and efficacy of MP-124 in humans.
Future Directions
There are several future directions for research on 4-N-[1-(2-methylphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, including:
1. Clinical trials: Further clinical trials are needed to determine the safety and efficacy of MP-124 in humans.
2. Mechanistic studies: Further studies are needed to elucidate the mechanism of action of MP-124.
3. Combination therapy: Studies are needed to determine the potential benefits of combining MP-124 with other therapeutic agents.
4. Drug delivery systems: Studies are needed to develop drug delivery systems for MP-124 that can improve its bioavailability and efficacy.
Conclusion
In conclusion, this compound is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. This compound has been found to have promising effects on various biochemical and physiological processes, including neuroprotection, anti-inflammatory, and anticancer effects. Further research is needed to determine the safety and efficacy of MP-124 in humans and to elucidate its mechanism of action.
Synthesis Methods
The synthesis of 4-N-[1-(2-methylphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine involves a series of chemical reactions. The starting materials for the synthesis are 2-methylphenethylamine and 4,6-dichloro-5-nitropyrimidine. These two compounds are reacted together in the presence of a reducing agent such as sodium dithionite to yield the intermediate compound, 4,6-dichloro-5-(2-methylphenethylamino)pyrimidine.
This intermediate compound is then reacted with hydrazine hydrate to yield the final product, this compound.
Scientific Research Applications
The potential therapeutic applications of 4-N-[1-(2-methylphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine have been the subject of extensive scientific research. This compound has been found to have promising effects on various biochemical and physiological processes, including:
1. Neuroprotection: MP-124 has been found to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's disease.
2. Anti-inflammatory: MP-124 has been found to have anti-inflammatory effects in animal models of inflammation.
3. Anticancer: MP-124 has been found to have anticancer effects in animal models of cancer.
Properties
IUPAC Name |
4-N-[1-(2-methylphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N6/c1-8-5-3-4-6-10(8)9(2)17-12-11-7-16-20-13(11)19-14(15)18-12/h3-7,9H,1-2H3,(H4,15,16,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NODMPSDMORWLGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(C)NC2=NC(=NC3=C2C=NN3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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